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Compound of Interest

Compound Name: 8-Chloropyrido[2,3-b]pyrazine

CAS No.: 1392428-92-0

Cat. No.: B2912194

Get Quote

Document Control:

Target Audience: Chemical Safety Officers, Senior Researchers, Process Chemists.

Scope: Laboratory-scale disposal (<1 kg) and waste stream management.

CAS Number: 1392428-92-0[1][2][3]

Executive Directive: The Halogenated Imperative
Core Directive: 8-Chloropyrido[2,3-b]pyrazine is a halogenated nitrogen heterocycle. Unlike

standard organic waste, it must be segregated into the Halogenated Waste Stream. Failure to

segregate this compound from non-halogenated solvents (e.g., acetone, methanol) can result

in regulatory fines (EPA RCRA violations) and catastrophic equipment failure at incineration

facilities due to the formation of corrosive hydrochloric acid (HCl) and nitrogen oxides (NOx)

during combustion.

Operational Rule: Treat every milligram of this substance as a precursor to acid gas generation.

It requires high-temperature incineration with scrubbing capabilities.
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Chemical Profile & Hazard Analysis
Before initiating disposal, verify the material against this profile to ensure no degradation

products (e.g., hydrolysis) have altered the risk landscape.

Parameter Data Disposal Implication

Molecular Formula C₇H₄ClN₃

High Nitrogen/Chlorine content

requires scrubber-equipped

incineration.

Physical State Solid (Powder)

Must be dissolved for liquid

waste streams or double-

bagged for solid waste.

Acidity/Basicity Weakly Basic (Pyrazine ring)

Do not mix with strong acids

(e.g., Nitric Acid) in waste

containers; risk of exothermic

reaction/fumes.

Reactivity Sensitive to Strong Oxidizers

Segregate strictly from

perchlorates, peroxides, and

nitrates.

GHS Hazards H302, H315, H319, H335

PPE (Nitrile gloves, P95

respirator) is mandatory during

transfer.

Waste Code (RCRA)
Not P-listed/U-listed

specifically

Defaults to D001 (Ignitable) if

in solvent, or generic toxic

organic.

Pre-Disposal Validation: The "Self-Validating"
Protocol
To ensure safety, you must perform a Compatibility Check before adding this substance to any

central waste carboy.

The "Drop Test" Protocol:
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Aliquot: Take 5 mL of the target waste container's contents into a glass vial.

Add: Add ~50 mg of 8-Chloropyrido[2,3-b]pyrazine.

Observe: Wait 5 minutes.

Bubbling/Heat:STOP. The waste container has incompatible oxidizers or acids.[4] Start a

new, empty waste container.

Precipitate:STOP. Solubility issues may clog waste lines. Use the Solid Waste protocol.

No Change:PROCEED. The waste stream is compatible.

Disposal Workflows
Workflow A: Solid Waste (Pure Substance or
Contaminated Solids)
Use this for: Expired pure chemical, contaminated silica gel, filter paper, or spill debris.

Primary Containment: Place the solid material into a clear, sealable polyethylene bag (min 2

mil thickness).

Labeling: Affix a hazardous waste label immediately. Explicitly write: "Solid Waste: 8-
Chloropyrido[2,3-b]pyrazine - HALOGENATED."

Secondary Containment: Place the sealed bag into a secondary wide-mouth HDPE jar or a

dedicated solid waste drum.

Disposal Path: Ship for High-Temperature Incineration (Rotary Kiln).

Workflow B: Liquid Waste (Solutions)
Use this for: Reaction mixtures, mother liquors, or HPLC effluents.

Solvent Selection: If dissolving pure solid for disposal, use a combustible halogenated

solvent (e.g., Dichloromethane) or a compatible non-halogenated solvent (e.g., Ethanol) only

if the final mixture is tagged as halogenated.
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Segregation: Pour into the Halogenated Waste Carboy (often Green-labeled in US labs).

Critical Limit: If the total halogen content exceeds 1,000 ppm (0.1%), the entire container

is regulated as halogenated waste.

pH Check: Ensure the waste mixture pH is between 5 and 9. If acidic, neutralize carefully

with Sodium Bicarbonate before sealing to prevent pressure buildup.

Visualized Decision Logic
Diagram 1: Waste Stream Segregation Logic
This decision tree ensures the compound never enters an incompatible or illegal waste stream.

Disposal of 8-Chloropyrido[2,3-b]pyrazine
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Click to download full resolution via product page

Caption: Logic flow for segregating 8-Chloropyrido[2,3-b]pyrazine. Note that even non-

halogenated solutions must be moved to the halogenated stream once this compound is

added.[5]

Diagram 2: Emergency Spill Response
Immediate actions to take if >100mg is spilled outside a fume hood.

Spill Detected

Evacuate Area
(If dust is airborne)  Dust?  

Don PPE:
Nitrile Gloves + P95 Mask

  No Dust   Cover with wet paper towels
(Prevents dust)

Scoop into bag
Do NOT sweep dry

Wash surface with
soap & water

Dispose as
Solid Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step spill response focusing on dust suppression to prevent respiratory

exposure (H335).

Regulatory Compliance & Transport
United States (EPA RCRA)

Generator Status: Count the weight of this waste toward your monthly hazardous waste

generation totals.

Satellite Accumulation: Store in a closed container at or near the point of generation. Mark

with "Hazardous Waste" and the specific date the container is filled.

Incineration Requirement: Because of the Nitrogen/Chlorine heterocycle, this must be sent to

a facility permitted for incineration with secondary combustion chambers to destroy the

aromatic ring and scrub HCl gas [1].

European Union (EWC Codes)
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Waste Code: Classify under 16 05 08* (discarded organic chemicals consisting of or

containing hazardous substances) or 07 01 03* (organic halogenated solvents, washing

liquids and mother liquors) [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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